3-(furan-2-yl)-N-(4-methylbenzyl)-1H-pyrazol-5-amine

• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• IUPAC Name: 5-(furan-2-yl)-N-[(4-methylphenyl)methyl]-1H-pyrazol-3-amine
• InChI: InChI=1S/C15H15N3O/c1-11-4-6-12(7-5-11)10-16-15-9-13(17-18-15)14-3-2-8-19-14/h2-9H,10H2,1H3,(H2,16,17,18)
• InChI Key: HAXOICFKFYPZOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NNC(=C2)C3=CC=CO3

Description

3-(Furan-2-yl)-N-(4-methylbenzyl)-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a furan ring at position 3 and a 4-methylbenzylamine group at position 3. Pyrazole derivatives are widely studied for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(2-furyl)-1H-pyrazol-5-yl]-N-(4-methylbenzyl)amine typically involves the following steps:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone, followed by cyclization.

Introduction of the Furan Ring: The furan ring can be introduced via a Vilsmeier-Haack reaction, which involves the formylation of the pyrazole ring.

Attachment of the Benzylamine Moiety: The final step involves the nucleophilic substitution of the formyl group with 4-methylbenzylamine under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[3-(2-furyl)-1H-pyrazol-5-yl]-N-(4-methylbenzyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylamine moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Benzylamine in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

N-[3-(2-furyl)-1H-pyrazol-5-yl]-N-(4-methylbenzyl)amine has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as an antimicrobial, antifungal, and anticancer agent.

Organic Synthesis: Used as a building block for the synthesis of more complex heterocyclic compounds.

Material Science: Investigated for its potential use in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of N-[3-(2-furyl)-1H-pyrazol-5-yl]-N-(4-methylbenzyl)amine involves its interaction with various molecular targets:

Enzyme Inhibition: It can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

DNA Intercalation: The compound can intercalate into DNA, disrupting its function and leading to cell death.

Receptor Binding: It can bind to specific receptors on cell surfaces, modulating signal transduction pathways.

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

Structural Modifications and Substituent Effects

Aromatic Ring Modifications

• 1-(4-Chlorophenyl)-3-(furan-2-yl)-1H-pyrazol-5-amine (CAS 1154567-07-3):
  This analog replaces the 4-methylbenzyl group with a 4-chlorophenyl substituent. The chloro group is electron-withdrawing, reducing electron density at the pyrazole core compared to the methyl group. This alteration may influence binding affinity in biological targets due to differences in polar interactions .

• However, the nitro group may reduce metabolic stability compared to the methyl substituent .

Heterocyclic Ring Variations

• Thiazol-containing compounds often exhibit enhanced bioactivity in kinase inhibition compared to furan derivatives .

• 4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine :
  The pyridinyl and trichlorophenyl groups create a highly polarizable structure. Fluorine’s electronegativity and the trichlorophenyl group’s steric bulk may improve binding specificity in hydrophobic pockets of enzymes .

Physicochemical Properties

The table below summarizes key physicochemical parameters of selected analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
3-(Furan-2-yl)-N-(4-methylbenzyl)-1H-pyrazol-5-amine	C₁₆H₁₅N₃O	265.31	Furan, 4-methylbenzyl	Moderate lipophilicity (logP ~2.5)
1-(4-Chlorophenyl)-3-(furan-2-yl)-1H-pyrazol-5-amine	C₁₃H₁₀ClN₃O	259.70	Chlorophenyl, furan	Higher polarity (logP ~2.1)
3-Methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine	C₁₃H₁₂N₄S	256.33	Thiazol, phenyl	Enhanced solubility in polar solvents
4-(3,4-Dimethoxyphenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine	C₁₃H₁₇N₃O₃	263.29	Methoxymethyl, dimethoxyphenyl	High solubility (logP ~1.8)

Biological Activity

3-(Furan-2-yl)-N-(4-methylbenzyl)-1H-pyrazol-5-amine is a compound with potential therapeutic applications, particularly in oncology and anti-inflammatory treatments. This article reviews its biological activity, synthesizing data from various studies to provide a comprehensive overview of its pharmacological properties.

• Molecular Formula : C₁₃H₁₃N₃O
• Molecular Weight : 229.27 g/mol
• CAS Number : 942848-71-7

Biological Activity Overview

The biological activity of 3-(furan-2-yl)-N-(4-methylbenzyl)-1H-pyrazol-5-amine has been evaluated in several studies, focusing on its anticancer properties and mechanisms of action.

Anticancer Activity

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. For instance:

• Cell Lines Tested :
  • Human breast adenocarcinoma (MCF-7)
  • Human melanoma (MEL-8)
  • Human acute monocytic leukemia (U-937)
• Cytotoxicity Data :
  • IC₅₀ Values : The compound demonstrated IC₅₀ values ranging from 0.65 to 2.41 µM against MCF-7 cells, indicating potent anticancer activity comparable to established chemotherapeutics like doxorubicin .
• Mechanism of Action :
  • Flow cytometry assays revealed that the compound induces apoptosis in a dose-dependent manner, activating pathways involving p53 and caspase-3 cleavage . This suggests that the compound may function as a tubulin polymerization inhibitor, disrupting the cell cycle and promoting cancer cell death.

Anti-inflammatory Properties

In addition to its anticancer effects, preliminary studies suggest that this compound may possess anti-inflammatory properties, although specific mechanisms and efficacy require further investigation.

Structure–Activity Relationship (SAR)

The biological activity of 3-(furan-2-yl)-N-(4-methylbenzyl)-1H-pyrazol-5-amine can be influenced by structural modifications. SAR studies indicate that:

• Electron Donating Groups (EDG) enhance activity.
• The presence of halogen substituents tends to decrease biological potency, emphasizing the importance of functional group positioning in optimizing therapeutic efficacy .

Case Studies

Recent studies have highlighted the potential of this compound in clinical settings:

• Study on MCF-7 Cells :
  • A study reported that treatment with 3-(furan-2-yl)-N-(4-methylbenzyl)-1H-pyrazol-5-amine led to significant apoptosis in MCF-7 cells, with associated increases in p53 expression levels .
• Comparative Analysis with Doxorubicin :
  • When compared to doxorubicin, the compound showed similar or superior cytotoxicity against certain cancer lines, suggesting it could serve as a viable alternative or adjunct in cancer therapy .